Cas no 881673-39-8 (1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl-)

1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl-, is a specialized pyrrole derivative featuring a sulfonyl group and a phenyl substituent, enhancing its utility in organic synthesis and pharmaceutical research. The presence of the 4-fluorophenylsulfonyl moiety improves electrophilic reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. Its aldehyde functionality allows for further derivatization, enabling applications in cross-coupling reactions and nucleophilic additions. The compound’s structural rigidity and electron-withdrawing sulfonyl group contribute to its stability under various reaction conditions. This makes it particularly useful in medicinal chemistry for the development of bioactive molecules, where precise functional group manipulation is critical. Its well-defined purity and consistent performance ensure reliability in advanced synthetic applications.
1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl- structure
881673-39-8 structure
Product Name:1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl-
CAS No:881673-39-8
MF:C18H14FNO3S
MW:343.37206697464
CID:1919472
PubChem ID:86620736
Update Time:2025-10-17

1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl-
    • SCHEMBL1156583
    • 881673-39-8
    • IQZBDHYKADDTAI-UHFFFAOYSA-N
    • MFCD11875784
    • 1-(4-fluorophenyl)sulfonyl-2-methyl-5-phenylpyrrole-3-carbaldehyde
    • 1-((4-Fluorophenyl)sulfonyl)-2-methyl-5-phenyl-1H-pyrrole-3-carbaldehyde
    • 1-(4-Fluoro-benzenesulfonyl)-2-methyl-5-phenyl-1H-pyrrole-3-carbaldehyde
    • 1-(4-Fluoro-benzenesulfonyl)-2-methyl-5-phenyl-1H-pyrrole-3-carbaldehyde, 95%
    • 1-[(4-Fluorophenyl)sulfonyl]-2-methyl-5-phenyl-1H-pyrrole-3-carbaldehyde
    • Inchi： 1S/C18H14FNO3S/c1-13-15(12-21)11-18(14-5-3-2-4-6-14)20(13)24(22,23)17-9-7-16(19)8-10-17/h2-12H,1H3
    • InChI Key： IQZBDHYKADDTAI-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)F)(N1C(C)=C(C=O)C=C1C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 343.06784264Da
  • Monoisotopic Mass: 343.06784264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 64.5Ų

1H-Pyrrole-3-carboxaldehyde,1-[(4-fluorophenyl)sulfonyl]-2-methyl-5-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572789-500mg
1-(4-Fluoro-benzenesulfonyl)-2-methyl-5-phenyl-1H-pyrrole-3-carbaldehyde, 95%; .
 881673-39-8 95%
500mg
 €909.90 2025-04-15

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